2-Phenyl-4-nitroanisol
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Overview
Description
2-Phenyl-4-nitroanisol is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Characteristics and Radical Formation
A study by Núñez-Vergara et al. (2002) explored the electrochemical properties and radical formation of nitroanisole isomers, including 2-Phenyl-4-nitroanisol, across different electrolytic media. It provided insights into the reduction processes, demonstrating the formation of free radicals in aprotic media, characterized using electron paramagnetic resonance. This research is significant for understanding the electrochemical behavior of nitroanisoles in various environments, contributing to fields like synthetic chemistry and environmental science. Read more.
Analytical Method for Determination in Cosmetics
Huang et al. (2017) established an analytical method for determining nitrogen-containing phenyl ethers, including this compound, in cosmetics. This method utilized gas chromatography with mass spectrometry, enhancing the ability to detect these compounds accurately within consumer products, ensuring safety and compliance with regulations. Read more.
Solubility in Supercritical Carbon Dioxide
Medina and Bueno (2000) investigated the solubility of this compound in supercritical carbon dioxide, providing valuable data for its application in supercritical fluid extraction processes. This study is crucial for industries looking to implement environmentally friendly and efficient extraction techniques, particularly in pharmaceuticals and natural products isolation. Read more.
Detection in Workplace Air
Jeżewska and Woźnica (2020) developed a method for determining the concentration of this compound in workplace air. This research is crucial for occupational health, ensuring that industrial environments adhere to safety standards and protect workers from potential toxic exposure. Read more.
Environmental Fate and Toxicity
Kadoya et al. (2019) explored the environmental fate of 4-nitroanisole, a compound related to this compound, highlighting its transformation into more toxic azo compounds under reducing conditions. This study underscores the environmental impact of nitroaromatic compounds and their potential risks, informing remediation strategies and environmental policies. Read more.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-methoxy-4-nitro-2-phenylbenzene |
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InChI |
InChI=1S/C13H11NO3/c1-17-13-8-7-11(14(15)16)9-12(13)10-5-3-2-4-6-10/h2-9H,1H3 |
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Source | PubChem | |
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InChI Key |
DFVBQSMLKLCRCB-UHFFFAOYSA-N |
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Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)[N+](=O)[O-])C2=CC=CC=C2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80423753 |
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Record name | 2-phenyl-4-nitroanisol | |
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Molecular Weight |
229.23 g/mol |
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CAS No. |
15854-75-8 |
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Record name | 2-Methoxy-5-nitro-1,1′-biphenyl | |
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Record name | 2-phenyl-4-nitroanisol | |
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